Cas no 896308-80-8 (2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
• CAS No: 896308-80-8
• MF: C₂₂H₂₀ClN₅O₂S
• MW: 453.944501876831
• CID: 5970797
• PubChem ID: 18573906
• Update Time: 2025-05-19

2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
• F2563-0762
• 2-((5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxyphenyl)acetamide
• 896308-80-8
• AKOS016380713
• 2-[[5-(4-chlorophenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• 2-{[5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C22H20ClN5O2S/c1-2-30-19-11-9-18(10-12-19)24-20(29)15-31-22-26-25-21(16-5-7-17(23)8-6-16)28(22)27-13-3-4-14-27/h3-14H,2,15H2,1H3,(H,24,29)
• InChI Key： RAOAACYTTQPRGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1N1C=CC=C1)SCC(NC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 453.1026238g/mol
• Monoisotopic Mass: 453.1026238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide

Research Brief on 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide (CAS: 896308-80-8)

The compound 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide (CAS: 896308-80-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its unique structural features, including the 1,2,4-triazole core and the presence of a chlorophenyl group, contribute to its ability to interact with specific protein targets. Preliminary in vitro assays have demonstrated inhibitory activity against a range of kinases implicated in inflammatory and oncogenic pathways, suggesting its potential as a multi-targeted therapeutic agent.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from readily available precursors. This improvement has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies, enabling the identification of derivatives with enhanced potency and selectivity.

In terms of biological activity, recent in vivo studies have shown that 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide exhibits promising anti-inflammatory and anti-proliferative effects. For instance, in murine models of rheumatoid arthritis, the compound significantly reduced joint inflammation and cartilage degradation. Additionally, in cancer cell lines, it demonstrated potent cytotoxic effects, particularly in cells with high expression of certain kinase targets.

Mechanistic studies have begun to unravel the compound's mode of action. It appears to exert its effects by modulating key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in inflammation and cell proliferation. Further investigations are underway to elucidate the precise molecular interactions and to identify potential off-target effects that could influence its therapeutic profile.

Despite these promising findings, challenges remain in the development of this compound as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the current body of research underscores the potential of 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide as a lead compound for the development of new therapeutics in oncology and inflammatory diseases.

In conclusion, the latest research on 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide (CAS: 896308-80-8) highlights its potential as a versatile and potent bioactive molecule. Continued efforts in synthetic optimization, SAR studies, and mechanistic investigations will be crucial in translating these findings into clinical applications.